Cas no 55793-97-0 (2-BUTANONE, 4-(2,4-DIMETHYLPHENYL)-)

• Product Name: 2-BUTANONE, 4-(2,4-DIMETHYLPHENYL)-
• CAS No: 55793-97-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 3253721
• PubChem ID: 20215134
• Update Time: 2025-04-21

2-BUTANONE, 4-(2,4-DIMETHYLPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE, 4-(2,4-DIMETHYLPHENYL)-
• 4-(2,4-Dimethylphenyl)butan-2-one
• 55793-97-0
• AKOS013847213
• CS-0275932
• SCHEMBL8186371
• EN300-1869096

• Inchi： 1S/C12H16O/c1-9-4-6-12(10(2)8-9)7-5-11(3)13/h4,6,8H,5,7H2,1-3H3
• InChI Key： CRTAWUUYVWYERJ-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 176.120115130Da
• Monoisotopic Mass: 176.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų